Cas no 1804675-71-5 (2-Chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid)

• Product Name: 2-Chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid
• CAS No: 1804675-71-5
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4872586
• Update Time: 2025-07-20

2-Chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid

• Inchi： 1S/C8H6ClF2NO2/c1-3-2-4(8(13)14)6(9)12-5(3)7(10)11/h2,7H,1H3,(H,13,14)
• InChI Key： HWANFWVGGZKAMU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid

Comprehensive Overview of 2-Chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid (CAS No. 1804675-71-5)

2-Chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid (CAS No. 1804675-71-5) is a specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its unique chloro and difluoromethyl substituents, which enhance its reactivity and biological activity. Its molecular formula, C₈H₆ClF₂NO₂, reflects its structural complexity and potential for diverse chemical transformations.

The growing interest in pyridine-based compounds like 2-Chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid stems from their versatility in crop protection and drug discovery. Researchers are increasingly exploring its role as a building block for synthesizing novel herbicides and fungicides, addressing global challenges such as pesticide resistance and sustainable agriculture. Its difluoromethyl group is particularly noteworthy, as it often improves metabolic stability and bioavailability in target organisms.

In pharmaceutical contexts, this compound has garnered attention for its potential as a precursor in the development of small-molecule inhibitors. Its carboxylic acid moiety allows for easy derivatization, enabling the creation of amide or ester derivatives with tailored properties. Recent studies highlight its relevance in medicinal chemistry, particularly for designing compounds targeting enzyme modulation and receptor binding.

From a synthetic chemistry perspective, CAS No. 1804675-71-5 is valued for its regioselective reactivity, which facilitates controlled functionalization at specific positions on the pyridine ring. This trait is critical for structure-activity relationship (SAR) studies, where minor modifications can significantly alter biological efficacy. Laboratories often employ cross-coupling reactions or nucleophilic substitutions to further diversify its applications.

Environmental and green chemistry considerations are also driving innovation around this compound. Researchers are investigating solvent-free synthesis methods and catalytic processes to minimize waste and energy consumption during its production. Such advancements align with the broader industry shift toward eco-friendly chemical manufacturing, a topic frequently searched in academic and industrial forums.

Analytical characterization of 2-Chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid typically involves HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity. These techniques are essential for meeting stringent quality control standards, especially when the compound is used in high-value applications.

As the demand for specialty chemicals rises, CAS No. 1804675-71-5 continues to attract interest from R&D teams worldwide. Its compatibility with high-throughput screening platforms and combinatorial chemistry approaches further underscores its utility in accelerating molecular discovery pipelines. Future research may explore its potential in bioconjugation or as a fluorescent probe for biochemical assays.

In summary, 2-Chloro-6-(difluoromethyl)-5-methylpyridine-3-carboxylic acid represents a compelling case study in the intersection of agrochemical innovation and pharmaceutical development. Its multifaceted properties and adaptability to modern synthetic methodologies position it as a valuable asset in addressing some of today’s most pressing scientific and agricultural challenges.